(E)-2-phenyl-N-(thiophen-2-yl(thiophen-3-yl)methyl)ethenesulfonamide

• IUPAC Name: (E)-2-phenyl-N-[thiophen-2-yl(thiophen-3-yl)methyl]ethenesulfonamide
• InChI: InChI=1S/C17H15NO2S3/c19-23(20,12-9-14-5-2-1-3-6-14)18-17(15-8-11-21-13-15)16-7-4-10-22-16/h1-13,17-18H/b12-9+
• InChI Key: IGCWZBZLEPVRQT-FMIVXFBMSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CS(=O)(=O)NC(C2=CSC=C2)C3=CC=CS3
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/S(=O)(=O)NC(C2=CSC=C2)C3=CC=CS3
• Molecular Formula: C17H15NO2S3
• Molecular Weight: 361.5 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

Thiophene derivatives have been synthesized by heterocyclization of various substrates. A series of ethyl-2-(substituted benzylideneamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate derivatives were synthesized using Gewald synthesis.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Chemical Reactions Analysis

Thiophene easily reacts with electrophiles. The nucleophilic, electrophilic, and radical reactions leading to substitution on a thiophene ring have been reviewed.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can vary greatly depending on its structure. For example, a related compound, 2-CYANO-3-THIOPHEN-3-YL-ACRYLIC ACID ETHYL ESTER, has a molecular weight of 207.253.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Thiophene derivatives have captured the interest of researchers due to their potential as biologically active compounds. In drug discovery, (E)-2-phenyl-N-(thiophen-2-yl(thiophen-3-yl)methyl)ethenesulfonamide could serve as a scaffold for designing novel drugs. .

Organic Semiconductors and Electronics

Thiophene-based molecules play a crucial role in organic electronics. They are utilized in organic field-effect transistors (OFETs), organic light-emitting diodes (OLEDs), and other optoelectronic devices. .

Corrosion Inhibition

Thiophene derivatives, including our compound of interest, find applications as corrosion inhibitors. Their presence can protect metal surfaces from degradation caused by chemical reactions with the environment. .

Pharmacological Properties

The thiophene ring system has been associated with various pharmacological effects. .

Antiviral and Antibiotic Activities

Thienothiophenes (which include our compound) have been reported to exhibit antiviral and antibiotic properties. .

Biological Screening

Researchers have synthesized and screened thiophene derivatives for various biological activities, including antimicrobial, antioxidant, anticorrosion, and anticancer effects. .

Mechanism of Action

While specific information on the mechanism of action for “(E)-2-phenyl-N-(thiophen-2-yl(thiophen-3-yl)methyl)ethenesulfonamide” is not available, related compounds such as thiopropamine, an analogue of amphetamine where the phenyl ring has been replaced by thiophene, have similar stimulant effects to amphetamine.

Future Directions

Recent advances in the synthesis of thiophene derivatives by cyclization of functionalized alkynes have allowed a significant step forward toward a direct and atom-economical entry to this very important class of aromatic heterocycles.